Cas no 1311317-60-8 (4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride)

• Product Name: 4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride
• CAS No: 1311317-60-8
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 4587797
• Update Time: 2025-11-05

4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride

• Inchi： 1S/C13H18N2O.ClH/c14-8-3-6-13(16)15-9-7-11-4-1-2-5-12(11)10-15;/h1-2,4-5H,3,6-10,14H2;1H
• InChI Key： CTYMFTQSYQXVRV-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=CC=C2)(=O)CCCN.[H]Cl

Additional information on 4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride

4-Amino-1-(1,2,3,4-Tetrahydroisoquinolin-2-yl)Butan-1-one Hydrochloride: A Comprehensive Overview

The compound 4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride, identified by the CAS number 1311317-60-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tetrahydroisoquinoline ring system, which is a bicyclic structure derived from isoquinoline, and a butanone moiety with an amino group at the fourth position. The hydrochloride salt form indicates that the compound exists as a zwitterion under physiological conditions.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the amino group in this compound adds further functional diversity, enabling interactions with biological systems through hydrogen bonding and other non-covalent interactions. This makes 4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride a promising candidate for exploring novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The use of transition metal catalysts and stereochemical control has been particularly effective in constructing the tetrahydroisoquinoline core. These advancements have not only improved the synthesis of 4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride but also opened avenues for the creation of related compounds with diverse functionalities.

In terms of biological activity, this compound has shown potential in several areas. Preclinical studies suggest that it may act as a modulator of ion channels, which are critical for various physiological processes such as nerve signaling and muscle contraction. Additionally, its ability to inhibit certain enzymes involved in metabolic pathways makes it a candidate for treating conditions like inflammation and neurodegenerative diseases. Collaborative efforts between chemists and biologists have been instrumental in elucidating these properties and guiding further research.

The structural versatility of 4-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-1-one hydrochloride also lends itself to combinatorial chemistry approaches. By modifying substituents on the tetrahydroisoquinoline ring or altering the butanone chain length, researchers can generate libraries of compounds with varying pharmacokinetic profiles. This approach is particularly valuable in drug discovery programs where high-throughput screening is employed to identify lead compounds.

Moreover, computational modeling techniques have played a pivotal role in understanding the molecular interactions of this compound.Docking studies have provided insights into how it binds to target proteins at atomic resolution.This information is crucial for rational drug design efforts aimed at improving efficacy and reducing off-target effects.Additionally,molecular dynamics simulations have revealed the dynamic behavior of this compound in aqueous environments,further enhancing our understanding of its stability and solubility properties.

In conclusion,4-amino-1-(1^,₂^,₃^,₄-tetrahydroisoquinolin-₂-yl)butan-₁-one hydrochloride represents an exciting area of research with broad implications for drug development.The combination of its unique chemical structure,the availability of advanced synthetic methods,and its promising biological activities positions this compound as a valuable tool for exploring new therapeutic strategies.As research continues,the full potential of this molecule will undoubtedly be realized,further solidifying its place in modern medicinal chemistry.